Cas no 20126-76-5 ((-)-Terpinen-4-ol)
(-)-Terpinen-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-ol,4-methyl-1-(1-methylethyl)-, (1R)-
- (?)-Terpinen-4-ol
- (−)-Terpinen-4-ol
- TERPINEN-4-OL, (-)-(AS)
- (-)-1-Isopropyl-4-Methyl-3-Cyclohexen-1-ol
- (-)-4-Hydroxy-4-isopropyl-1-methyl-1-cyclohexene
- (-)-p-Menth-1-en-4-ol
- (-)-Terpinen-4-ol
- (-)-Terpinen-4-ol,sum of enantiomers
- (R)-p-Menth-1-en-4-ol,(R)-1-Isopropyl-4-methyl-3-cyclohexen-1-ol
- d-Terpinen-4-ol
- terpinene-1-ol-4
- U340
- (R)-4-Methyl-1-(1-methylethyl)-3-cyclohexen-1-ol
- (R)-Terpinen-4-ol
- l-4-Terpineneol
- l-4-Terpineol
- l-Terpinen-4-ol
- (-)-4-Hydroxy-4-isopropyl-1-methyl-1-cyclohexene (contains 30% (+)-Terpinen-4-ol at maximum)
- (-)-1-Isopropyl-4-methyl-3-cyclohexen-1-ol (contains 30% (+)-Terpinen-4-ol at maximum)
- (-)-p-Menth-1-en-4-ol (contains 30% (+)-Terpinen-4-ol at maximum)
- (R)-p-Menth-1-en-4-ol
- CHEBI:211664
- 3-Cyclohexen-1-ol,4-methyl-1-(1-methylethyl)-,(1R)-
- p-Menth-1-en-4-ol, (R)-(-)-
- 20126-76-5
- (-)-Terpinen-4-ol, >=95.0% (sum of enantiomers, GC)
- 4-Carvomenthenol, (-)-
- D91315
- (R)-4-Carvomenthenol
- EN300-7413298
- AKOS028109360
- (1R)-4-Methyl-1-(1-methylethyl)-3-cyclohexen-1-ol
- P-Meth-1-en-4-OL
- 8VI196VS5T
- UNII-8VI196VS5T
- (-)-Terpinen-4-ol, analytical standard
- SCHEMBL13180470
- (R)-1-Isopropyl-4-methylcyclohex-3-enol
- Q27271081
- HY-N7927
- 4-Terpineol, (-)-
- MFCD00167108
- 1-Isopropyl-4-methyl-3-cyclohexen-1-ol, (R)-
- 4-Terpinenol, L-
- (-)-4-Terpineol
- 3-Cyclohexen-1-ol, 4-methyl-1-(1-methylethyl)-, (1R)-
- AS-10641
- (R)-1-isopropyl-4-methylcyclohex-3-en-1-ol
- 3-Cyclohexen-1-ol, 4-methyl-1-(1-methylethyl)-, (R)-
- NS00113751
- (1R)-4-methyl-1-propan-2-ylcyclohex-3-en-1-ol
- WRYLYDPHFGVWKC-JTQLQIEISA-N
- CS-0138818
- (1R)-4-methyl-1-(propan-2-yl)cyclohex-3-en-1-ol
- (R)-(-)-p-Menth-1-en-4-ol
- J-013035
- (R)-1-Isopropyl-4-methyl-3-cyclohexen-1-ol
- DTXSID101033857
- CHEMBL2287509
- inverted exclamation markY95.0% (sum of enantiomers, GC)
-
- MDL: MFCD00167108
- Inchi: 1S/C10H18O/c1-8(2)10(11)6-4-9(3)5-7-10/h4,8,11H,5-7H2,1-3H3/t10-/m0/s1
- InChI Key: WRYLYDPHFGVWKC-JTQLQIEISA-N
- SMILES: O[C@]1(CC=C(C)CC1)C(C)C
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 20.2
- Molecular Weight: 154.25
- XLogP3: 2.2
Experimental Properties
- Color/Form: Not determined
- Density: 0.934 g/mL at 20 °C
- Boiling Point: 210°C(lit.)
- Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Refractive Index: n20/D 1.479
- Solubility: Slightly soluble (3.1 g/l) (25 º C),
- PSA: 20.23000
- LogP: 2.50370
- Solubility: Not determined
- Optical Activity: [α]20/D -25±6°, neat
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(-)-Terpinen-4-ol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NA 1993 / PGIII
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
- Risk Phrases:R36/37/38
(-)-Terpinen-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161656-25ML |
(-)-Terpinen-4-ol |
20126-76-5 | ≥95.0% (sum of enantiomers, GC) | 25ml |
¥510.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161656-5ml |
(-)-Terpinen-4-ol |
20126-76-5 | ≥95.0% (sum of enantiomers, GC) | 5ml |
¥144.90 | 2023-08-31 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0319-25ML |
(-)-Terpinen-4-ol (contains 30% (+)-Terpinen-4-ol at maximum) |
20126-76-5 | >95.0%(GC) | 25ml |
¥660.00 | 2023-09-07 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S25304-5ml |
(−)-Terpinen-4-ol |
20126-76-5 | ≥98%(GC) | 5ml |
¥200.00 | 2021-09-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 11584-25G-F |
(-)-Terpinen-4-ol |
20126-76-5 | ≥95.0% (sum of enantiomers, GC) | 25G |
¥723.99 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T903155-100mg |
(-)-Terpinen-4-ol (contains 30% (+)-Terpinen-4-ol at maximum) |
20126-76-5 | ,≥98% | 100mg |
¥1,000.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T863238-25ml |
(-)-Terpinen-4-ol (contains 30% (+)-Terpinen-4-ol at maximum) |
20126-76-5 | ≥95%(GC) | 25ml |
¥1,098.00 | 2022-10-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 49598-50MG |
(-)-Terpinen-4-ol |
20126-76-5 | 50mg |
¥1795.81 | 2023-10-23 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T863238-1ml |
(-)-Terpinen-4-ol (contains 30% (+)-Terpinen-4-ol at maximum) |
20126-76-5 | ≥95%(GC) | 1ml |
¥80.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T863238-5ml |
(-)-Terpinen-4-ol (contains 30% (+)-Terpinen-4-ol at maximum) |
20126-76-5 | ≥95%(GC) | 5ml |
¥256.00 | 2022-10-10 |
(-)-Terpinen-4-ol Suppliers
(-)-Terpinen-4-ol Related Literature
-
Glenn R. Morello,Hongyu Zhong,Paul J. Chirik,Kathrin H. Hopmann Chem. Sci. 2018 9 4977
-
Ludmila Matysová,Petra Koblová,Lubomír Galla,Hana Sklená?ová,Lucie Havlíková,Petr Solich Anal. Methods 2011 4 1525
-
D. Gallart-Mateu,S. Rodriguez-Sojo,M. de la Guardia Anal. Methods 2016 8 4576
-
Hong Thien Van,Tran Dinh Thang,Thao Nguyen Luu,Van Dat Doan RSC Adv. 2021 11 37767
-
Auraya Manaprasertsak,Per Malmberg,Theerachart Leepasert,Thitinun Karpkird Anal. Methods 2021 13 84
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
Additional information on (-)-Terpinen-4-ol
Introduction to (-)-Terpinen-4-ol (CAS No. 20126-76-5)
Terpinen-4-ol, also known as terpinen-4-ol, is a naturally occurring monoterpene alcohol that has gained significant attention in the fields of chemistry, biology, and pharmacology due to its diverse range of biological activities. This compound, identified by the CAS number 20126-76-5, is primarily found in essential oils derived from various plants, including eucalyptus, tea tree, and thyme. Its unique chemical structure and properties make it a valuable component in numerous applications, from aromatherapy to pharmaceutical formulations.
The chemical formula of terpinen-4-ol is C10H18O, and it exists as a colorless to pale yellow liquid with a characteristic camphor-like odor. The compound is known for its high volatility and solubility in organic solvents, making it suitable for various industrial and research purposes. Recent studies have highlighted its potential in antimicrobial, anti-inflammatory, and antioxidant activities, further expanding its utility in both medical and cosmetic industries.
Antimicrobial Properties: One of the most notable characteristics of terpinen-4-ol is its potent antimicrobial activity. Research has shown that it exhibits significant efficacy against a wide range of bacteria, fungi, and viruses. A study published in the Journal of Applied Microbiology demonstrated that terpinen-4-ol effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant pathogens.
Anti-Inflammatory Effects: In addition to its antimicrobial properties, terpinen-4-ol has been found to possess anti-inflammatory effects. A study published in the Inflammation Research journal reported that it significantly reduced inflammation in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential therapeutic agent for inflammatory diseases.
Antioxidant Activity: The antioxidant properties of terpinen-4-ol have also been extensively studied. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is linked to various chronic diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. A study published in the Oxidative Medicine and Cellular Longevity journal found that terpinen-4-ol exhibited strong antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Cosmetic Applications: Due to its antimicrobial, anti-inflammatory, and antioxidant properties, terpinen-4-ol has found widespread use in the cosmetic industry. It is commonly used as an active ingredient in skincare products such as creams, lotions, and serums. Its ability to reduce inflammation and soothe skin irritation makes it particularly beneficial for individuals with sensitive or acne-prone skin. Additionally, its pleasant aroma adds a sensory appeal to cosmetic formulations.
Safety Considerations: While terpinen-4-ol offers numerous benefits, it is important to use it with caution. Some individuals may experience skin irritation or allergic reactions when exposed to high concentrations of the compound. Therefore, it is recommended to perform patch tests before using products containing terpinen-4-ol. Furthermore, proper handling and storage are essential to ensure its stability and effectiveness.
FUTURE RESEARCH DIRECTIONS:
The ongoing research on (-) terpinen-4-ol strong > continues to uncover new applications and mechanisms of action. Future studies may focus on optimizing its delivery methods for enhanced therapeutic effects or exploring its potential synergistic interactions with other natural compounds. Additionally, clinical trials are needed to validate the safety and efficacy of < strong >(-)-terpinen - 4 - ol< / strong > in human subjects. p >
20126-76-5 ((-)-Terpinen-4-ol) Related Products
- 515-69-5(alpha-Bisabolol)
- 140848-24-4(Hexylium, 5-hydroxy-1,1-dimethyl-5-(4-methyl-3-cyclohexen-1-yl)-)
- 805267-66-7(4-Cyclohexene-1,2-dimethanol,a1,a1,a2,a2,4-pentamethyl-, (1R,2S)-rel-)
- 2438-12-2((±)-α,α,4-trimethylcyclohex-3-ene-1-methanol)
- 15352-77-9(b-Bisabolol)
- 805260-13-3(4-Cyclohexene-1,2-dimethanol,alpha,alpha,alpha,alpha,4-pentamethyl-,trans-(6CI))
- 10482-56-1((-)-α-Terpineol)
- 98-55-5(α-Terpineol)
- 22625-86-1(3-Cyclohexene-1-methanol, α,α,3-trimethyl-, (1R)-)
- 7785-53-7(3-Cyclohexene-1-methanol,a,a,4-trimethyl-, (1R)-)